![molecular formula C25H25FN6O3 B1211125 1-[[1-(1,3-Benzodioxol-5-ylmethyl)-5-tetrazolyl]-(2-fluorophenyl)methyl]-4-(2-furanylmethyl)piperazine](/img/structure/B1211125.png)
1-[[1-(1,3-Benzodioxol-5-ylmethyl)-5-tetrazolyl]-(2-fluorophenyl)methyl]-4-(2-furanylmethyl)piperazine
Overview
Description
1-[[1-(1,3-benzodioxol-5-ylmethyl)-5-tetrazolyl]-(2-fluorophenyl)methyl]-4-(2-furanylmethyl)piperazine is a member of benzodioxoles.
Scientific Research Applications
Molecular Structure and Intermolecular Interactions
Research has shown that similar compounds to 1-[[1-(1,3-Benzodioxol-5-ylmethyl)-5-tetrazolyl]-(2-fluorophenyl)methyl]-4-(2-furanylmethyl)piperazine exhibit unique molecular structures and intermolecular interactions. For example, a study by Mahesha et al. (2019) explored closely related compounds, finding variations in their hydrogen bonding and three-dimensional structures (Mahesha et al., 2019).
Conformation and Antipsychotic Potential
Some piperazine derivatives have been examined for their conformational properties and potential as antipsychotic agents. Raviña et al. (2000) synthesized a series of butyrophenones and evaluated them for their affinity to dopamine and serotonin receptors, highlighting the importance of the amine fragment in determining potency and selectivity (Raviña et al., 2000).
Synthesis of Analogous Compounds
The synthesis of compounds similar to this compound has been a subject of research. Shakhmaev et al. (2016) discussed the synthesis of Flunarizine, which shares structural similarities, highlighting the process and applications in treating various disorders (Shakhmaev et al., 2016).
Antidepressant and Antianxiety Activity
Kumar et al. (2017) explored compounds related to this compound, examining their antidepressant and antianxiety activities in animal models. This study provides insights into the therapeutic potential of such compounds (Kumar et al., 2017).
Serotonin Receptor Affinity
Andersen et al. (1992) investigated a series of compounds with structural similarities for their affinity to serotonin 5-HT2 receptors, contributing to understanding the pharmacological properties of such molecules (Andersen et al., 1992).
Properties
Molecular Formula |
C25H25FN6O3 |
|---|---|
Molecular Weight |
476.5 g/mol |
IUPAC Name |
1-[[1-(1,3-benzodioxol-5-ylmethyl)tetrazol-5-yl]-(2-fluorophenyl)methyl]-4-(furan-2-ylmethyl)piperazine |
InChI |
InChI=1S/C25H25FN6O3/c26-21-6-2-1-5-20(21)24(31-11-9-30(10-12-31)16-19-4-3-13-33-19)25-27-28-29-32(25)15-18-7-8-22-23(14-18)35-17-34-22/h1-8,13-14,24H,9-12,15-17H2 |
InChI Key |
RHPYTLPXMYNISV-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CC2=CC=CO2)C(C3=CC=CC=C3F)C4=NN=NN4CC5=CC6=C(C=C5)OCO6 |
Canonical SMILES |
C1CN(CCN1CC2=CC=CO2)C(C3=CC=CC=C3F)C4=NN=NN4CC5=CC6=C(C=C5)OCO6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,5-Dibromo-n-[4-chloro-3-(4-chlorobenzoyl)phenyl]-2-hydroxybenzamide](/img/structure/B1211044.png)
![(3R,5R,7S,10S,13R,17R)-17-[(2R)-butan-2-yl]-3-(4,4-dimethyl-5H-1,3-oxazol-2-yl)-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,7-diol](/img/structure/B1211053.png)
